Cas no 104774-87-0 (Cinacalcet metabolite M4)

• Product Name: Cinacalcet metabolite M4
• CAS No: 104774-87-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD06213071
• CID: 858452
• PubChem ID: 19797640
• Update Time: 2025-04-19

Cinacalcet metabolite M4 Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)propan-1-amine
• 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPYLAMINE
• 3-[3-(trifluoromethyl)phenyl]propan-1-amine
• [3-(3-Trifluoromethylphenyl)propyl]amine
• 3-(3-trifluoromethylphenyl)propylamine
• AB23364
• AC1Q54E1
• AG-A-55346
• CTK7E7816
• SureCN365289
• 3-[3-(Trifluoromethyl)phenyl]propylamine
• alpha,alpha,alpha-Trifluoro-m-toluenepropylamine
• RARECHEM AL BW 1078
• 3-(TrifluoroMethyl)-benzenepropanaMine
• 3-[3-(Trifluoromethyl)phenyl]-1-propanamine
• Cinacalcet metabolite M4
• C77730
• HY-135601
• CS-0113585
• Z424783072
• MFCD06213071
• 104774-87-0
• EN300-55721
• SCHEMBL365289
• 3-(3-Trifluoromethyl-phenyl)-propylamine, AldrichCPR
• AKOS005265596
• DB-261681
• 3-(Trifluoromethyl)benzenepropanamine
• TS-07736
• Benzenepropanamine, 3-(trifluoromethyl)-
• DTXSID90600038
• 3-[3-(Trifluoromethyl)phenyl]-1-propylamine

• MDL： MFCD06213071
• Inchi： 1S/C10H12F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5,7H,2,4,6,14H2
• InChI Key： JMTLMFBJIQWJPW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCCN)(F)F

Computed Properties

• Exact Mass: 203.09200
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 222.2±40.0 ºC (760 Torr),
• Flash Point: 92.6±12.0 ºC,
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.29700
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Cinacalcet metabolite M4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines